ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-hydroxy-6-methoxyphenyl)methyl]-4-(2-phenylethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C24H31NO4/c1-3-29-23(27)24(13-12-19-8-5-4-6-9-19)14-16-25(17-15-24)18-20-21(26)10-7-11-22(20)28-2/h4-11,26H,3,12-18H2,1-2H3
• InChI Key: ILZJYRDFLDSWFU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=C(C=CC=C2OC)O)CCC3=CC=CC=C3
• Molecular Formula: C24H31NO4
• Molecular Weight: 397.5 g/mol

Description

Ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate, also known as PMDP or Piperine Methylenedioxyphenyl Piperidine, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and tumor growth. It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in antioxidant defense and cellular detoxification.
Biochemical and Physiological Effects:
ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to enhance the bioavailability of nutrients and exhibit insecticidal and fungicidal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate in lab experiments is its low toxicity and high potency. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate research, including:
1. Investigating its potential use in the treatment of Alzheimer's and Parkinson's diseases.
2. Studying its insecticidal and fungicidal properties for use in agriculture.
3. Exploring its potential as a natural preservative in food science.
4. Investigating its potential as a therapeutic agent for various types of cancer.
5. Studying its pharmacokinetics and pharmacodynamics to better understand its mechanism of action and potential side effects.
In conclusion, ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate is a synthetic compound with potential applications in various fields, including medicine, agriculture, and food science. Its mechanism of action is not fully understood, but it has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. While there are limitations to its use in lab experiments, there are several future directions for research that could lead to new discoveries and applications for this compound.

Scientific Research Applications

Ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and food science. In medicine, ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been shown to have a neuroprotective effect and can potentially be used in the treatment of Alzheimer's and Parkinson's diseases.
In agriculture, ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to have insecticidal and fungicidal properties, making it a potential alternative to conventional pesticides. In food science, ethyl 1-(2-hydroxy-6-methoxybenzyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to enhance the bioavailability of nutrients and can potentially be used as a natural preservative.